Lipophilicity Tuning for ADME Optimization
The target compound exhibits a predicted LogP of 0.993, which is 1.43 LogP units higher than the unsubstituted parent scaffold (4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine; LogP = -0.433) and approximately 0.08 LogP units lower than the 3-trifluoromethyl analog (LogP = 1.074) . The 3-methyl analog has a LogP of 0.79, placing the difluoromethyl compound approximately 0.20 units more lipophilic than the methyl variant . This intermediate lipophilicity positions the –CHF2 compound in an optimal range for balanced aqueous solubility and membrane permeability, consistent with published observations that –CHF2 provides moderate lipophilicity modulation compared with the more dramatic increases imparted by –CF3 .
| Evidence Dimension | Predicted octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 0.993 (TPSA = 40.71 Ų) |
| Comparator Or Baseline | Unsubstituted parent: LogP = -0.433; 3-CF3 analog: LogP = 1.074; 3-CH3 analog: LogP = 0.79 |
| Quantified Difference | ΔLogP = +1.43 vs. unsubstituted; ΔLogP = −0.08 vs. 3-CF3; ΔLogP = +0.20 vs. 3-CH3 |
| Conditions | Predicted values (ACD/Labs or XLogP3 method) for neutral species at 25 °C |
Why This Matters
A LogP difference of >1.0 relative to the unsubstituted scaffold translates to a roughly 10-fold increase in octanol partitioning, which significantly alters membrane permeability, distribution volume, and experimental reproducibility.
